N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-[(4-methoxythian-4-yl)methyl]-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C15H18F3NO3S/c1-21-14(6-8-23-9-7-14)10-19-13(20)11-2-4-12(5-3-11)22-15(16,17)18/h2-5H,6-10H2,1H3,(H,19,20)
• InChI Key: BAWCMXJCQQVTHL-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSCC1)CNC(=O)C2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C15H18F3NO3S
• Molecular Weight: 349.4 g/mol

Description

N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-4-(trifluoromethoxy)benzamide, also known as MRS1477, is a synthetic small molecule that has been studied for its potential use in various scientific research applications. This compound has been shown to have a unique mechanism of action that makes it a promising candidate for further investigation.

Scientific Research Applications

Synthesis and Biological Activities

• Novel Heterocyclic Compounds

  Research on similar compounds has led to the synthesis of novel heterocyclic compounds with anti-inflammatory and analgesic properties. These compounds have been synthesized through reactions involving benzodifuranyl and other derivatives, showing significant COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities, indicating the potential for therapeutic applications (Abu‐Hashem et al., 2020).

• Antihyperglycemic Agents

  A related study synthesized 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives as part of a search for antidiabetic agents, highlighting a structure-activity relationship leading to the identification of a potential drug for diabetes mellitus treatment (Nomura et al., 1999).

• Neuroleptic Activity

  The design and synthesis of benzamides of N,N-disubstituted ethylenediamines have shown potential neuroleptic (antipsychotic) properties, indicating the role of structural modifications in enhancing activity against apomorphine-induced stereotyped behavior in rats (Iwanami et al., 1981).

• Supramolecular Gelators

  N-(thiazol-2-yl) benzamide derivatives have been investigated for their gelation behavior, illustrating the influence of methyl functionality and non-covalent interactions on forming stable gels, relevant for materials science applications (Yadav & Ballabh, 2020).

Synthetic Methodologies

• Enantioselective Synthesis

  Research into the enantioselective synthesis of piperidines from methylpyroglutamate demonstrates the versatility of similar compounds in synthetic organic chemistry, offering pathways to complex chiral structures (Calvez et al., 1998).

• Supramolecular Packing Motifs

  Studies have explored the self-assembly of related compounds into supramolecular structures, showing potential for the development of new materials with novel properties (Lightfoot et al., 1999).